BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 3-(Nonyloxy)propan-1-
amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736

CAS Number: 29042-37-5

Disclaimer: The provided CAS number 29042-37-5 and the chemical name "3-Nonoxypropan-
1-amine"” do not correspond to a readily identifiable, single chemical entity in publicly available
scientific databases. The name "Nonoxy" is ambiguous. For the purpose of this guide, we will
assume the user is referring to 3-(Nonyloxy)propan-1-amine, a plausible chemical structure,
and will synthesize a representative technical guide based on data for structurally similar ether
amines. The information presented herein is for illustrative purposes and should not be used for
actual research or drug development without verification against a confirmed chemical identity.

Executive Summary

This technical guide provides a comprehensive overview of 3-(Nonyloxy)propan-1-amine, a
long-chain aliphatic ether amine. Due to the lack of specific data for CAS number 29042-37-5,
this document synthesizes information from structurally related compounds to present potential
physicochemical properties, synthesis routes, and applications. This guide is intended for
researchers, scientists, and drug development professionals who may be exploring the use of
such molecules as surfactants, corrosion inhibitors, or intermediates in chemical synthesis.

Physicochemical Properties

The quantitative data for the physicochemical properties of 3-(Nonyloxy)propan-1-amine are
not directly available. The following table summarizes expected properties based on trends
observed for similar long-chain ether amines.
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Property Expected Value Notes
Calculated for 3-(n-
Molecular Formula C12H27NO ]
nonyloxy)propan-1-amine.
i Calculated for 3-(n-
Molecular Weight 201.35 g/mol )
nonyloxy)propan-1-amine.
o Based on similar aliphatic
Appearance Colorless to pale yellow liquid ]
amines.
N ) Estimated based on chain
Boiling Point ~250-280 °C
length.
) Estimated based on similar
Density ~0.85-0.90 g/cm3
compounds.
- Sparingly soluble in water; The long alkyl chain decreases
Solubility ) . .
soluble in organic solvents. water solubility.

Synthesis and Experimental Protocols

The synthesis of 3-(Nonyloxy)propan-1-amine can be achieved through several established
methods for preparing primary amines. A common and efficient route is the reductive amination
of an aldehyde derived from nonyl alcohol.

Synthesis via Reductive Amination

This two-step process involves the formation of an imine followed by its reduction to the
corresponding amine.

Experimental Protocol:

o Oxidation of Nonyl Alcohol: n-Nonyl alcohol is oxidized to nonanal using a mild oxidizing
agent such as pyridinium chlorochromate (PCC) in a suitable solvent like dichloromethane
(DCM). The reaction is typically stirred at room temperature until completion, monitored by
thin-layer chromatography (TLC).

e Reductive Amination: The resulting nonanal is then subjected to reductive amination. The
aldehyde is reacted with ammonia in the presence of a reducing agent, such as sodium
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cyanoborohydride (NaBHsCN) or hydrogen gas with a nickel catalyst. The reaction is carried
out in a protic solvent like methanol or ethanol. The pH of the reaction mixture is maintained
to favor imine formation. The final product, 3-(Nonyloxy)propan-1-amine, is then purified
using distillation or column chromatography.
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Caption: Synthesis of 3-(Nonyloxy)propan-1-amine via reductive amination.

Potential Applications

Based on the properties of similar long-chain ether amines, 3-(Nonyloxy)propan-1-amine is
expected to have applications in several industrial and research areas.

o Surfactants and Emulsifiers: The amphiphilic nature of the molecule, with a long hydrophobic
alkyl chain and a hydrophilic amine head, suggests its potential use as a cationic surfactant
in formulations for detergents, fabric softeners, and emulsifying agents.
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e Corrosion Inhibitors: Long-chain amines are known to form protective films on metal
surfaces, thereby inhibiting corrosion. 3-(Nonyloxy)propan-1-amine could be investigated for
its efficacy in protecting metals in various environments.

o Chemical Intermediate: The primary amine group can be further functionalized, making this
molecule a useful intermediate for the synthesis of more complex molecules, including
agrochemicals, pharmaceuticals, and specialty polymers.

Safety and Handling

The safety data for 3-(Nonyloxy)propan-1-amine is not available. However, based on similar
aliphatic amines, the following precautions should be taken:

» Health Hazards: Likely to be corrosive and may cause severe skin burns and eye damage.
Inhalation may cause respiratory irritation.

o Handling: Use in a well-ventilated area with appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.

» Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Conclusion

While specific data for 3-Nonoxypropan-1-amine with CAS number 29042-37-5 is not publicly
available, this guide provides a synthesized overview of its expected properties, synthesis, and
applications based on structurally related compounds. Further experimental investigation is
necessary to fully characterize this compound and validate its potential uses. Researchers
interested in this molecule should begin by confirming its identity and properties through
empirical analysis.

« To cite this document: BenchChem. [In-depth Technical Guide: 3-(Nonyloxy)propan-1-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15181736#3-nonoxypropan-1-amine-cas-number-
29042-37-5]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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